Cas no 2105838-79-5 (5-(4-piperidinylmethyl)-2(1H)-pyridinone dihydrochloride)

• Product Name: 5-(4-piperidinylmethyl)-2(1H)-pyridinone dihydrochloride
• CAS No: 2105838-79-5
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 4638591
• Update Time: 2025-10-05

5-(4-piperidinylmethyl)-2(1H)-pyridinone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-piperidinylmethyl)-2(1H)-pyridinone dihydrochloride

• Inchi： 1S/C11H16N2O.2ClH/c14-11-2-1-10(8-13-11)7-9-3-5-12-6-4-9;;/h1-2,8-9,12H,3-7H2,(H,13,14);2*1H
• InChI Key： HBXBHOXUNTYSMW-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(CC2CCNCC2)C=C1.[H]Cl.[H]Cl

Additional information on 5-(4-piperidinylmethyl)-2(1H)-pyridinone dihydrochloride

Comprehensive Overview of 5-(4-Piperidinylmethyl)-2(1H)-Pyridinone Dihydrochloride (CAS No. 2105838-79-5)

5-(4-Piperidinylmethyl)-2(1H)-Pyridinone dihydrochloride (CAS No. 2105838-79-5) is a chemically synthesized compound with significant potential in pharmaceutical research and development. This compound, often referred to as a piperidine derivative, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the piperidinylmethyl moiety and the pyridinone core makes it a versatile intermediate for designing novel therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in drug discovery for neurological and metabolic disorders. Researchers are particularly interested in 5-(4-Piperidinylmethyl)-2(1H)-Pyridinone dihydrochloride due to its potential as a kinase inhibitor or receptor modulator. These properties align with current trends in precision medicine and targeted therapies, where compounds with high selectivity and low toxicity are prioritized.

The compound’s CAS number 2105838-79-5 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting the need for detailed technical data. Additionally, its potential applications in neurodegenerative disease research and cancer therapy are hot topics, as these fields dominate contemporary biomedical discussions.

From a structural perspective, the dihydrochloride salt form of this compound enhances its water solubility, making it more suitable for in vitro and in vivo studies. This characteristic is critical for researchers focusing on drug formulation and bioavailability optimization. The compound’s molecular weight and purity are also key parameters for quality control, ensuring reproducibility in experimental results.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug development. Given the increasing prevalence of CNS disorders, such as Alzheimer’s and Parkinson’s diseases, compounds like 5-(4-Piperidinylmethyl)-2(1H)-Pyridinone dihydrochloride are being explored for their ability to cross the blood-brain barrier (BBB). This aligns with the broader industry focus on neuroprotective agents and cognitive enhancers.

In summary, 5-(4-Piperidinylmethyl)-2(1H)-Pyridinone dihydrochloride (CAS No. 2105838-79-5) represents a promising candidate for advancing drug discovery efforts. Its structural features, combined with its potential therapeutic applications, make it a valuable tool for researchers tackling some of the most pressing medical challenges today. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in innovative pharmaceutical research.